Cas no 1251020-45-7 (5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1251020-45-7
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 5765506
• PubChem ID: 55279419
• Update Time: 2025-10-30

5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1458244
• 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid
• 1251020-45-7
• 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylicacid
• AKOS006333560
• 4-Thiazolecarboxylic acid, 5-(1H-imidazol-2-yl)-

• Inchi： 1S/C7H5N3O2S/c11-7(12)4-5(13-3-10-4)6-8-1-2-9-6/h1-3H,(H,8,9)(H,11,12)
• InChI Key： MOJJKCLGZSESGP-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C1=NC=CN1

Computed Properties

• Exact Mass: 195.01024758g/mol
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 558.5±35.0 °C(Predicted)
• pka: 2.40±0.36(Predicted)

Additional information on 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1251020-45-7)

5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1251020-45-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines the imidazole and thiazole rings, both of which are critical pharmacophores in drug discovery. The presence of a carboxylic acid group further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds.

In recent years, the demand for heterocyclic compounds like 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid has surged, driven by their applications in medicinal chemistry and drug development. The compound's ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable candidate for designing therapeutic agents. For instance, its structural similarity to naturally occurring metabolites allows it to participate in metabolic pathways, potentially modulating disease-related processes. This has led to increased interest in its use for cancer research, anti-inflammatory therapies, and antimicrobial agents.

One of the most frequently searched questions about 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid is its synthesis method. The compound can be prepared through multi-step organic reactions, often involving the condensation of imidazole derivatives with thiazole precursors. Researchers have optimized these protocols to improve yield and purity, making the compound more accessible for laboratory use. Additionally, its solubility and stability under various conditions are critical parameters for its application in high-throughput screening and structure-activity relationship (SAR) studies.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of compounds like 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid. Its modular structure allows for easy functionalization, enabling the creation of derivatives with tailored properties. For example, attaching pegylated groups or biocompatible linkers can enhance its pharmacokinetic profile, making it suitable for in vivo studies. This adaptability aligns with the current trend in precision medicine, where researchers seek compounds that can be customized for specific patient populations.

Another hot topic in the scientific community is the use of computational chemistry to predict the behavior of 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid in biological systems. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models have been employed to explore its binding affinity with various targets. These in silico approaches not only accelerate the drug discovery process but also reduce the need for extensive experimental trials, saving time and resources. As a result, this compound has become a focal point for AI-driven drug design initiatives.

From an industrial perspective, the scalability of 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid production is a key consideration. Manufacturers are investing in green chemistry techniques to minimize waste and improve efficiency. Methods such as flow chemistry and catalytic synthesis are being explored to meet the rising demand while adhering to sustainability goals. This aligns with the broader shift toward environmentally friendly practices in the chemical industry.

In summary, 5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1251020-45-7) is a promising compound with diverse applications in pharmaceutical research and biotechnology. Its unique structure, combined with its adaptability and potential for drug discovery, makes it a valuable asset for scientists and manufacturers alike. As research continues to uncover new uses for this molecule, its relevance in addressing contemporary health challenges will only grow.